N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-(3-fluoroanilino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H14FN3O3/c20-14-5-1-6-15(11-14)22-18(24)16(10-13-4-2-8-21-12-13)23-19(25)17-7-3-9-26-17/h1-12H,(H,22,24)(H,23,25)/b16-10+
• InChI Key: OVMRAMWDLIERKN-MHWRWJLKSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)C(=CC2=CN=CC=C2)NC(=O)C3=CC=CO3
• Isomeric SMILES: C1=CC(=CC(=C1)F)NC(=O)/C(=C\C2=CN=CC=C2)/NC(=O)C3=CC=CO3
• Molecular Formula: C19H14FN3O3
• Molecular Weight: 351.3 g/mol

Description

N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide, also known as FPA-124, is a small molecule that has been extensively studied for its potential in treating neurological disorders. FPA-124 is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), which plays an important role in a variety of cellular processes such as cell cycle regulation, apoptosis, and gene expression.

Mechanism of Action

N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide binds to the ATP-binding site of GSK-3 and inhibits its activity. GSK-3 is a serine/threonine kinase that phosphorylates a variety of substrates involved in cell signaling and regulation. Inhibition of GSK-3 by N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide leads to downstream effects such as increased glycogen synthesis, decreased tau phosphorylation, and altered gene expression.
Biochemical and Physiological Effects
In addition to its effects on GSK-3, N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide has been shown to have other biochemical and physiological effects. N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a neurotrophic factor that plays an important role in neuronal survival and plasticity. N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide has also been shown to have anti-inflammatory effects, as it decreases the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One advantage of N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide is its high selectivity for GSK-3, which reduces the likelihood of off-target effects. N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide has also been shown to have good bioavailability and pharmacokinetic properties, which make it a promising candidate for drug development. However, one limitation of N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide research include further studies on its potential in treating neurological disorders such as Alzheimer's disease, bipolar disorder, and schizophrenia. N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide may also have potential in treating other diseases such as cancer and inflammation. Additionally, further studies are needed to optimize the pharmacokinetic properties of N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide and to develop more water-soluble derivatives.

Synthesis Methods

The synthesis of N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide involves the reaction of 3-fluoroaniline with ethyl 2-(3-pyridinyl)acrylate in the presence of a palladium catalyst to form the intermediate compound, 3-(3-pyridinyl)-N-(3-fluorophenyl)acrylamide. This intermediate is then treated with furan-2-carboxylic acid in the presence of a coupling agent to yield N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide. The overall yield of this synthesis is approximately 30%.

Scientific Research Applications

N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide has been extensively studied for its potential in treating neurological disorders such as Alzheimer's disease, bipolar disorder, and schizophrenia. GSK-3 has been implicated in the pathogenesis of these diseases, and inhibition of GSK-3 by N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide has been shown to have therapeutic effects in animal models. N-[1-{[(3-fluorophenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-2-furamide has also been studied for its potential in treating cancer, as GSK-3 has been shown to play a role in the regulation of cell proliferation and apoptosis.